Cas no 893985-81-4 (N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide)

• Product Name: N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide
• CAS No: 893985-81-4
• MF: C₁₆H₁₅N₃OS
• MW: 297.374801874161
• CID: 5884545
• PubChem ID: 18562191
• Update Time: 2025-05-22

N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide
• F1897-0338
• SR-01000909598-1
• AKOS024618009
• 893985-81-4
• SR-01000909598
• N-(4-{3-methylimidazo[2,1-b][1,3]thiazol-6-yl}phenyl)cyclopropanecarboxamide
• N-(4-(3-methylimidazo[2,1-b]thiazol-6-yl)phenyl)cyclopropanecarboxamide

• Inchi： 1S/C16H15N3OS/c1-10-9-21-16-18-14(8-19(10)16)11-4-6-13(7-5-11)17-15(20)12-2-3-12/h4-9,12H,2-3H2,1H3,(H,17,20)
• InChI Key： ZEMSHPHBQWBODS-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C3=CN4C(C)=CSC4=N3)C=C2)=O)CC1

Computed Properties

• Exact Mass: 297.09358328g/mol
• Monoisotopic Mass: 297.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide

N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 893985-81-4, known as N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazothiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. Recent studies have highlighted its promising properties in areas such as antimicrobial activity, anti-inflammatory effects, and neuroprotective potential.

The structure of N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide is characterized by a cyclopropane ring attached to a carboxamide group, which is further connected to a phenyl ring substituted with an imidazothiazole moiety. This unique architecture allows for extensive conformational flexibility and bioisosteric potential, making it an attractive candidate for drug design. The imidazothiazole ring, in particular, plays a crucial role in modulating the compound's binding affinity and selectivity towards various biological targets.

Recent research has focused on the synthesis and characterization of this compound, with particular emphasis on its antimicrobial activity. Studies have demonstrated that it exhibits potent activity against a wide range of bacterial and fungal pathogens, including multidrug-resistant strains. This makes it a valuable addition to the arsenal of antimicrobial agents in an era where antibiotic resistance is a growing concern. Furthermore, its mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic pathways.

In addition to its antimicrobial properties, this compound has also shown promise in the realm of anti-inflammatory therapy. Experimental data suggest that it can effectively inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key players in chronic inflammatory diseases like arthritis and inflammatory bowel disease. The anti-inflammatory effects are thought to be mediated through modulation of the NF-kB signaling pathway and suppression of reactive oxygen species (ROS) production.

Another area where this compound has shown remarkable potential is in neuroprotection. Preclinical studies have indicated that it can mitigate oxidative stress and reduce neuronal damage in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The ability to cross the blood-brain barrier (BBB) and interact with key targets involved in neuroinflammation makes it a compelling candidate for further investigation in neurological disorders.

The synthesis of N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the imidazothiazole ring via cyclization reactions and subsequent functionalization to introduce the cyclopropane carboxamide moiety. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening has significantly streamlined the process, enabling researchers to optimize yields and purity.

From an analytical standpoint, this compound has been thoroughly characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These analyses have provided critical insights into its molecular structure, stereochemistry, and conformational dynamics. Such detailed characterization is essential for understanding its pharmacokinetic properties and bioavailability.

Looking ahead, the development of this compound into a clinically viable drug requires addressing several challenges. These include optimizing its pharmacokinetic profile to enhance bioavailability and minimize toxicity, as well as conducting extensive preclinical studies to evaluate its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing this molecule through the drug development pipeline.

In conclusion, N-[4-(3-methylimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]cyclopropanecarboxamide represents a promising lead compound with multifaceted biological activities. Its unique chemical structure, coupled with recent advances in synthetic methodology and biological evaluation techniques, positions it as a valuable asset in drug discovery research. As ongoing studies continue to unravel its full potential, this compound holds great promise for addressing unmet medical needs across various therapeutic areas.